Cas no 1255041-92-9 (4-cyclopropyl-3-fluoro-aniline;hydrochloride)

• Product Name: 4-cyclopropyl-3-fluoro-aniline;hydrochloride
• CAS No: 1255041-92-9
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• CID: 4582256
• PubChem ID: 66644198
• Update Time: 2025-11-06

4-cyclopropyl-3-fluoro-aniline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-3-fluoroaniline hydrochloride
• 4-cyclopropyl-3-fluoro-aniline;hydrochloride

• Inchi： 1S/C9H10FN.ClH/c10-9-5-7(11)3-4-8(9)6-1-2-6;/h3-6H,1-2,11H2;1H
• InChI Key： HECSAQHKDDBWIF-UHFFFAOYSA-N
• SMILES： FC1C=C(N)C=CC=1C1CC1.Cl

Computed Properties

• Exact Mass: 187.056
• Monoisotopic Mass: 187.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-cyclopropyl-3-fluoro-aniline;hydrochloride

4-Cyclopropyl-3-Fluoro-Aniline Hydrochloride: A Comprehensive Overview

The compound 4-cyclopropyl-3-fluoro-aniline hydrochloride, identified by the CAS number 1255041-92-9, is a highly specialized chemical entity with significant applications in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and potential pharmacological properties. In this article, we will delve into the chemical structure, synthesis, pharmacological activity, and recent advancements associated with this compound.

Chemical Structure and Synthesis

The molecular structure of 4-cyclopropyl-3-fluoro-aniline hydrochloride is characterized by a cyclopropyl group attached to the para position of an aniline ring, with a fluorine atom at the meta position. The hydrochloride salt form indicates that the compound exists as a protonated amine in its crystalline state. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution, aromatic substitution, and acid-base neutralization. Recent studies have explored optimized synthetic routes to enhance yield and purity, making this compound more accessible for research purposes.

Pharmacological Activity and Applications

4-Cyclopropyl-3-fluoro-aniline hydrochloride has demonstrated promising pharmacological activity in preclinical studies. Its unique combination of a cyclopropyl group and a fluorine atom contributes to its ability to modulate various biological targets, including enzymes and receptors. Recent research has highlighted its potential as a lead compound in the development of novel therapeutic agents for conditions such as cancer, inflammation, and neurodegenerative diseases.

In one study published in 2023, researchers investigated the anti-inflammatory properties of 4-cyclopropyl-3-fluoro-aniline hydrochloride. The compound exhibited significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent. Another study explored its effects on cancer cell proliferation, revealing that it induces apoptosis in various cancer cell lines through modulation of key signaling pathways.

Recent Advances and Future Directions

The field of medicinal chemistry has witnessed remarkable progress in recent years, particularly in the design and optimization of bioactive molecules. 4-Cyclopropyl-3-fluoro-aniline hydrochloride serves as a prime example of how structural modifications can enhance pharmacokinetic properties and therapeutic efficacy. Researchers are currently exploring its ability to target specific protein-protein interactions, which could open new avenues for treating complex diseases.

Additionally, advancements in computational chemistry have enabled researchers to predict the binding affinities of 4-cyclopropyl-3-fluoro-aniline hydrochloride to various biological targets with high accuracy. These computational models are being used to guide further optimization of the compound's structure, aiming to improve its bioavailability and reduce potential side effects.

Conclusion

In summary, 4-cyclopropyl-3-fluoro-aniline hydrochloride, with its CAS number 1255041-92-9, represents a valuable tool in contemporary drug discovery efforts. Its unique chemical structure, coupled with promising pharmacological activity, positions it as a potential candidate for developing innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to advancing our understanding of complex biological systems and improving human health.